Cas no 1306360-76-8 (3-[1-(4-methylbenzenesulfonyl)piperidin-3-yl]propanoic acid)

• Product Name: 3-[1-(4-methylbenzenesulfonyl)piperidin-3-yl]propanoic acid
• CAS No: 1306360-76-8
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 5322051
• Update Time: 2025-10-28

3-[1-(4-methylbenzenesulfonyl)piperidin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(4-methylphenyl)sulfonyl]-3-piperidyl}propanoic acid
• 3-(1-tosylpiperidin-3-yl)propanoic acid
• 3-[1-(4-methylphenyl)sulfonylpiperidin-3-yl]propanoic acid
• 3-[1-(4-methylbenzenesulfonyl)piperidin-3-yl]propanoic acid

• Inchi： 1S/C15H21NO4S/c1-12-4-7-14(8-5-12)21(19,20)16-10-2-3-13(11-16)6-9-15(17)18/h4-5,7-8,13H,2-3,6,9-11H2,1H3,(H,17,18)
• InChI Key： XIHNEHWTBWQXJD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCC(CCC(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 449
• XLogP3: 2
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-[1-(4-methylbenzenesulfonyl)piperidin-3-yl]propanoic acid

3-[1-(4-Methylbenzenesulfonyl)piperidin-3-yl]propanoic Acid (CAS No. 1306360-76-8)

The compound 3-[1-(4-methylbenzenesulfonyl)piperidin-3-yl]propanoic acid (CAS No. 1306360-76-8) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes in recent studies.

At its core, this molecule features a piperidine ring, a six-membered cyclic amine, which serves as a central scaffold for various functional groups. The 4-methylbenzenesulfonyl group attached to the piperidine ring introduces a sulfonamide functionality, enhancing the compound's stability and bioavailability. Additionally, the propanoic acid moiety at the third position of the piperidine ring contributes to the molecule's acidity and reactivity, making it suitable for a wide range of chemical transformations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-[1-(4-methylbenzenesulfonyl)piperidin-3-yl]propanoic acid through various methodologies. Researchers have explored both traditional and modern techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance yield but also ensure high purity, which is critical for its application in sensitive biological systems.

The compound's unique structure has led to its exploration in diverse fields. In pharmacology, it has been investigated as a potential precursor for drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic properties. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems.

Moreover, 3-[1-(4-methylbenzenesulfonyl)piperidin-3-yl]propanoic acid has shown promise in materials science applications. Its incorporation into polymeric materials has been studied to enhance mechanical properties and thermal stability, opening avenues for its use in advanced composites and high-performance polymers.

Recent studies have also highlighted its role in biomedical engineering. The compound's ability to interact with biological molecules has been leveraged in the development of biosensors and diagnostic tools. Its integration into nanotechnology-based platforms has further expanded its utility in targeted drug delivery systems.

In conclusion, 3-[1-(4-methylbenzenesulfonyl)piperidin-3-yl]propanoic acid (CAS No. 1306360-76-8) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. As research continues to uncover new potentials, this compound is poised to play an increasingly vital role in advancing both scientific understanding and technological innovation.